Cas no 941967-01-7 (4-(benzenesulfonyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)butanamide)

• Product Name: 4-(benzenesulfonyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)butanamide
• CAS No: 941967-01-7
• MF: C₁₉H₂₀N₂O₅S₂
• MW: 420.502502441406
• CID: 5501276
• PubChem ID: 18585766
• Update Time: 2025-05-27

4-(benzenesulfonyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide
• F2814-0775
• 941967-01-7
• AKOS024469120
• 4-(benzenesulfonyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)butanamide
• VU0500558-1

• Inchi： 1S/C19H20N2O5S2/c1-25-15-11-14-17(12-16(15)26-2)27-19(20-14)21-18(22)9-6-10-28(23,24)13-7-4-3-5-8-13/h3-5,7-8,11-12H,6,9-10H2,1-2H3,(H,20,21,22)
• InChI Key： CSCFGHZBTXUOMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCCC(NC1=NC2C=C(C(=CC=2S1)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 420.08136409g/mol
• Monoisotopic Mass: 420.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-(benzenesulfonyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)butanamide

Introduction to 4-(benzenesulfonyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)butanamide (CAS No. 941967-01-7)

4-(benzenesulfonyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)butanamide, with the CAS number 941967-01-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzenesulfonyl group, a 5,6-dimethoxy-1,3-benzothiazol-2-yl moiety, and a butanamide chain. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzenesulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable functional group in drug design. The 5,6-dimethoxy-1,3-benzothiazol-2-yl moiety is a key pharmacophore that has been associated with various biological activities, including anti-inflammatory and antimicrobial properties. The butanamide chain adds flexibility and can influence the compound's binding affinity to specific receptors.

Recent studies have explored the potential of 4-(benzenesulfonyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)butanamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(benzenesulfonyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)butanamide has also been investigated for its antimicrobial activity. A study conducted at the University of California found that this compound effectively inhibits the growth of several pathogenic bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. This dual functionality—anti-inflammatory and antimicrobial—positions the compound as a versatile candidate for the treatment of complex diseases where both inflammation and infection are significant factors.

The synthesis of 4-(benzenesulfonyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)butanamide involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzenesulfonyl group through sulfonylation reactions and the coupling of the 5,6-dimethoxy-1,3-benzothiazol-2-yl moiety with the butanamide chain using amide bond formation techniques. Advanced synthetic methods such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to optimize these processes.

The pharmacokinetic properties of 4-(benzenesulfonyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)butanamide have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a long half-life in vivo, which are crucial parameters for developing effective oral medications.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(benzenesulfonyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)butanamide in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-(benzenesulfonyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)butanamide (CAS No. 941967-01-7) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it an attractive candidate for the development of new therapeutic agents targeting inflammatory diseases and infections. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications.